8-{[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methyl}-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine

• IUPAC Name: 2-[2-(5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepin-8-ylmethyl)pyrrol-1-yl]-1,3-thiazole
• InChI: InChI=1S/C15H17N5S/c1-3-13(20(7-1)15-17-4-8-21-15)10-18-5-2-6-19-12-16-9-14(19)11-18/h1,3-4,7-9,12H,2,5-6,10-11H2
• InChI Key: FCLPNFVYAJLUEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CN=CN2C1)CC3=CC=CN3C4=NC=CS4
• Molecular Formula: C15H17N5S
• Molecular Weight: 299.4 g/mol

Description

Thiazole, or 1,3-thiazole, is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Physical And Chemical Properties Analysis

Thiazole is a clear pale yellow liquid with a pyridine-like odor and the molecular formula C3H3NS. It has a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Future Directions

In recent years, thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Thus, the future directions of thiazole research could involve the design and development of different thiazole derivatives for various applications.